Cas no 872512-04-4 (Carbamic acid, [6-(methylamino)-4-pyrimidinyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [6-(methylamino)-4-pyrimidinyl]-, 1,1-dimethylethyl ester
• CAS No: 872512-04-4
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 1880973
• PubChem ID: 86086992
• Update Time: 2025-04-21

Carbamic acid, [6-(methylamino)-4-pyrimidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [6-(methylamino)-4-pyrimidinyl]-, 1,1-dimethylethyl ester
• WRBISBROYQCXJG-UHFFFAOYSA-N
• 872512-04-4
• SCHEMBL18814953
• tert-Butyl(6-(methylamino)pyrimidin-4-yl)carbamate
• tert-Butyl (6-(methylamino)pyrimidin-4-yl)carbamate
• tert-butyl (6-Methylamino-pyrimidin-4-yl)-carbamate

• Inchi： 1S/C10H16N4O2/c1-10(2,3)16-9(15)14-8-5-7(11-4)12-6-13-8/h5-6H,1-4H3,(H2,11,12,13,14,15)
• InChI Key： WRBISBROYQCXJG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(N=CN=1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.12732577Da
• Monoisotopic Mass: 224.12732577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1Ų